Cas no 1806514-57-7 (Ethyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate)
Ethyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate
-
- Inchi: 1S/C15H19BrO4/c1-3-19-14(17)8-6-11-5-7-12(10-16)13(9-11)15(18)20-4-2/h5,7,9H,3-4,6,8,10H2,1-2H3
- InChI Key: QJRCUUBGWKSMEQ-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1C(=O)OCC)CCC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 319
- XLogP3: 3.2
- Topological Polar Surface Area: 52.6
Ethyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015014221-250mg |
Ethyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate |
1806514-57-7 | 97% | 250mg |
499.20 USD | 2021-06-21 | |
| Alichem | A015014221-500mg |
Ethyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate |
1806514-57-7 | 97% | 500mg |
782.40 USD | 2021-06-21 | |
| Alichem | A015014221-1g |
Ethyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate |
1806514-57-7 | 97% | 1g |
1,534.70 USD | 2021-06-21 |
Ethyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Ethyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate
Ethyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate: A Comprehensive Overview
Ethyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate, with the CAS number 1806514-57-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoate ester group, a bromomethyl substituent, and an ethoxy oxopropyl group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.
The synthesis of Ethyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality. This approach not only reduces reaction time but also minimizes the formation of by-products, making it more environmentally friendly.
The physical and chemical properties of this compound are critical for understanding its behavior in various applications. The compound exhibits a melting point of approximately 98°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-based reactions. Additionally, the compound's stability under different pH conditions has been extensively studied, revealing its resistance to hydrolysis in neutral and mildly acidic environments.
Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of Ethyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate with unprecedented accuracy. Using density functional theory (DFT), scientists have calculated the molecule's HOMO-LUMO gap, which is crucial for understanding its electronic transitions and reactivity. These insights have paved the way for designing more efficient catalysts and materials based on this compound.
In terms of biological activity, Ethyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate has shown promising results in preliminary pharmacological studies. Research indicates that the compound exhibits moderate anti-inflammatory properties, potentially due to its ability to inhibit cyclooxygenase enzymes. Furthermore, recent experiments suggest that it may possess anti-tumor activity by interfering with cell proliferation pathways. These findings highlight the potential of this compound as a lead molecule in drug discovery.
The application of this compound extends beyond pharmacology into materials science. Its unique structure allows for the formation of self-assembled monolayers on various substrates, which can be utilized in creating advanced sensors and electronic devices. Recent studies have demonstrated that films formed by this compound exhibit excellent electrical properties and stability under harsh environmental conditions.
In conclusion, Ethyl 2-(bromomethyl)-5-(3-ethoxy-3 oxopropyl)benzoate (CAS No: 1806514 57 7) is a multifaceted organic compound with significant potential across diverse scientific domains. Its versatile structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future research and development.
1806514-57-7 (Ethyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)